Cas no 1516480-45-7 (Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide)

• Product Name: Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide
• CAS No: 1516480-45-7
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 5252539
• Update Time: 2025-05-21

Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide

• Inchi： 1S/C7H12O3S/c1-2-3-7(8)4-5-11(9,10)6-7/h2,8H,1,3-6H2
• InChI Key： VBXQJGJHARRGGX-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1(CC=C)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide

Recent Advances in the Study of Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide (CAS: 1516480-45-7)

Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide (CAS: 1516480-45-7) is a sulfur-containing heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene ring structure and sulfone functional group, has shown promising potential in various pharmaceutical applications, including drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a subject of considerable interest among researchers.

The synthesis of Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance the efficiency of the production process. These methodological improvements have facilitated the large-scale production of the compound, enabling more extensive pharmacological evaluations. The compound's stability under various physiological conditions has also been a focus of recent research, with findings suggesting its suitability for oral and topical formulations.

In terms of biological activity, Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide has demonstrated notable anti-inflammatory and antimicrobial properties. In vitro studies have revealed its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, the compound has shown efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings highlight its potential as a lead compound for the development of new anti-inflammatory and antimicrobial agents.

Recent preclinical studies have further investigated the pharmacokinetics and toxicology of Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide. Animal models have indicated favorable absorption and distribution profiles, with the compound exhibiting good bioavailability and minimal toxicity at therapeutic doses. These results support its potential for clinical development, although further studies are needed to fully elucidate its safety and efficacy in humans. Researchers are particularly interested in exploring its application in treating chronic inflammatory diseases and resistant bacterial infections.

In conclusion, Thiophene-3-ol, tetrahydro-3-(2-propen-1-yl)-, 1,1-dioxide (CAS: 1516480-45-7) represents a promising candidate for pharmaceutical development, with its unique chemical structure and diverse biological activities. Ongoing research aims to optimize its synthesis, expand its therapeutic applications, and advance its clinical potential. As the scientific community continues to uncover its mechanisms of action and therapeutic benefits, this compound is poised to make significant contributions to the field of medicinal chemistry.